Cas no 259196-22-0 (2-Quinolinecarboxylicacid, 4-chloro-6-nitro-, methyl ester)

• Product Name: 2-Quinolinecarboxylicacid, 4-chloro-6-nitro-, methyl ester
• CAS No: 259196-22-0
• MF: C₁₁H₇ClN₂O₄
• MW: 266.637281656265
• CID: 247135
• PubChem ID: 2797945
• Update Time: 2025-04-19

2-Quinolinecarboxylicacid, 4-chloro-6-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxylicacid, 4-chloro-6-nitro-, methyl ester
• methyl 4-chloro-6-nitroquinoline-2-carboxylate
• Methyl 4-chloro-6-nitro-quinoline-2-carboxylate
• SCHEMBL5214685
• AKOS015962437
• DTXSID00383966
• 259196-22-0
• t-Butyl4-bromo-2-chlorobenzoate
• 4-Chloro-6-nitroquinoline-2-carboxylic acid methyl ester

• Inchi： 1S/C11H7ClN2O4/c1-18-11(15)10-5-8(12)7-4-6(14(16)17)2-3-9(7)13-10/h2-5H,1H3
• InChI Key： MLNZGLXWSKPMPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)N=C2C=CC(=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.00900
• Monoisotopic Mass: 266.0094344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 85Ų

Experimental Properties

• PSA: 85.01000
• LogP: 3.10620